N'-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-(cycloheptylideneamino)-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H20N4O/c1-12-15(20-11-7-6-10-14(20)17-12)16(21)19-18-13-8-4-2-3-5-9-13/h6-7,10-11H,2-5,8-9H2,1H3,(H,19,21)
• InChI Key: MMKBPJOVAHUKSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NN=C3CCCCCC3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol

Description

N-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide, also known as CHMI, is a compound that has attracted attention from researchers in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been found to exhibit promising anticancer activity, making it a subject of interest in cancer research.

Scientific Research Applications

N'-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has been extensively studied for its potential anticancer activity. It has been found to exhibit cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer cells. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a desirable characteristic for a potential anticancer drug. Furthermore, this compound has been found to inhibit the growth and metastasis of cancer cells in animal models, further supporting its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N'-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide involves the induction of oxidative stress and DNA damage in cancer cells. This compound has been found to generate reactive oxygen species (ROS) in cancer cells, which leads to oxidative stress and DNA damage. This, in turn, triggers the activation of apoptotic pathways, resulting in the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile, making it a promising candidate for further development as an anticancer drug. In addition, this compound has been shown to have a selective cytotoxicity against cancer cells, leaving normal cells unaffected. This is a desirable characteristic for a potential anticancer drug as it reduces the risk of side effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is its high yield synthesis method, making it a cost-effective and efficient compound to study. In addition, its low toxicity profile and selective cytotoxicity make it a desirable compound for further development as an anticancer drug. However, one limitation of this compound is its solubility in aqueous solutions, which can make it difficult to study in certain experimental settings.

Future Directions

There are several future directions for the study of N'-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide. One direction is to further investigate its mechanism of action and elucidate the pathways involved in its anticancer activity. Another direction is to optimize its synthesis method to increase its yield and improve its solubility in aqueous solutions. Furthermore, the potential of this compound as a combination therapy with other anticancer drugs should be explored. Overall, the study of this compound has the potential to lead to the development of a novel anticancer drug with low toxicity and high selectivity for cancer cells.

Synthesis Methods

The synthesis of N'-cycloheptylidene-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide involves the reaction of 2-methylimidazo[1,2-a]pyridine-3-carbohydrazide with cycloheptanone in the presence of a catalyst. The reaction takes place under reflux conditions, and the resulting product is purified by recrystallization. The yield of this compound obtained by this method is high, making it a cost-effective and efficient synthesis method.